molecular formula C9H8N2O2S B8344440 5-(1-methyl-1H-pyrazol-3-yl)-thiophene-3-carboxylic acid

5-(1-methyl-1H-pyrazol-3-yl)-thiophene-3-carboxylic acid

Cat. No.: B8344440
M. Wt: 208.24 g/mol
InChI Key: FYCOXPRZPDLVPL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(1-methyl-1H-pyrazol-3-yl)-thiophene-3-carboxylic acid is a useful research compound. Its molecular formula is C9H8N2O2S and its molecular weight is 208.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H8N2O2S

Molecular Weight

208.24 g/mol

IUPAC Name

5-(1-methylpyrazol-3-yl)thiophene-3-carboxylic acid

InChI

InChI=1S/C9H8N2O2S/c1-11-3-2-7(10-11)8-4-6(5-14-8)9(12)13/h2-5H,1H3,(H,12,13)

InChI Key

FYCOXPRZPDLVPL-UHFFFAOYSA-N

Canonical SMILES

CN1C=CC(=N1)C2=CC(=CS2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-(2-Methyl-2H-pyrazol-3-yl)-thiophene-3-carboxylic acid methyl ester (0.076 g, 0.34 mmol) was suspended in methanol (0.75 mL) then sodium hydroxide (1 M, 0.41 mL) was added and the mixture stirred for 1.5 hours. A further amount of sodium hydroxide (1 M, 0.41 mL) was added and the mixture stirred overnight. The solution was evaporated, the residue was taken up in HCl (1 N, 1.0 mL) and the resultant precipitate was collected by filtration, washed with water and dried to afford 5-(1-methyl-1H-pyrazol-3-yl)-thiophene-3-carboxylic acid as a grey solid (0.042 g).
Name
5-(2-Methyl-2H-pyrazol-3-yl)-thiophene-3-carboxylic acid methyl ester
Quantity
0.076 g
Type
reactant
Reaction Step One
Quantity
0.41 mL
Type
reactant
Reaction Step Two
Quantity
0.41 mL
Type
reactant
Reaction Step Three
Quantity
0.75 mL
Type
reactant
Reaction Step Four

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